Cas no 2190-97-8 (phosphine oxide, dimethylhexa-decyl-,)

• Product Name: phosphine oxide, dimethylhexa-decyl-,
• CAS No: 2190-97-8
• MF: C₁₈H₃₉OP
• MW: 302.475426912308
• CID: 864240
• PubChem ID: 137473
• Update Time: 2025-04-19

phosphine oxide, dimethylhexa-decyl-, Chemical and Physical Properties

Names and Identifiers

• phosphine oxide, dimethylhexa-decyl-,
• 1-dimethylphosphorylhexadecane

• Inchi： 1S/C18H39OP/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(2,3)19/h4-18H2,1-3H3
• InChI Key： ATIFDPMZFAVQLR-UHFFFAOYSA-N
• SMILES： P(C)(C)(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 302.27407
• Monoisotopic Mass: 302.274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.864
• Boiling Point: 428.4°C at 760 mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.44
• PSA: 17.07
• LogP: 7.09040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides